Cas no 73936-91-1 (2-(2H-Benzotriazol-2-yl)-6-(1-methyl-1-phenylethyl)-4-(1,1,3,3-tetramethylbutyl)phenol)

• Product Name: 2-(2H-Benzotriazol-2-yl)-6-(1-methyl-1-phenylethyl)-4-(1,1,3,3-tetramethylbutyl)phenol
• CAS No: 73936-91-1
• MF: C₂₉H₃₅N₃O
• MW: 441.607707262039
• MDL: MFCD11114451
• CID: 59533
• Update Time: 2026-05-14

2-(2H-Benzotriazol-2-yl)-6-(1-methyl-1-phenylethyl)-4-(1,1,3,3-tetramethylbutyl)phenol Chemical and Physical Properties

Names and Identifiers

• UV absorber-928
• Tinuvin 928
• 2-(2H-Benzotriazol-2-yl)-6-(1-methyl-1-phenylethyl)-4-(1,1,3,3-tetramethylbutyl)phenol
• 2-(benzotriazol-2-yl)-6-(2-phenylpropan-2-yl)-4-(2,4,4-trimethylpentan-2-yl)phenol
• UV-928
• Chiguard 5228
• Phenol, 2-(2H-benzotriazol-2-yl)-6-(1-methyl-1-phenylethyl)-4-(1,1,3,3-tetramethylbutyl)-
• BCP14491
• 936B911
• A837972
• 2-(2H-Benzotriazole-2-yl)-4-tert-octyl-6-(1-methyl-1-phenylethyl)phenol
• Phenol,2-(2H-benzotriazol-2-yl)-6-(1-methyl-1

• MDL： MFCD11114451
• Inchi： 1S/C29H35N3O/c1-27(2,3)19-28(4,5)21-17-22(29(6,7)20-13-9-8-10-14-20)26(33)25(18-21)32-30-23-15-11-12-16-24(23)31-32/h8-18,33H,19H2,1-7H3
• InChI Key： UZUNCLSDTUBVCN-UHFFFAOYSA-N
• SMILES： O([H])C1C(=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N1N=C2C([H])=C([H])C([H])=C([H])C2=N1

Computed Properties

• Exact Mass: 441.27800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 634
• Topological Polar Surface Area: 50.9

Experimental Properties

• Density: 1.07
• Melting Point: 110.0 to 114.0 deg-C
• PSA: 50.94000
• LogP: 7.16580